Cas no 2248267-45-8 (Tert-butyl 2-amino-2-(2-methoxyphenyl)acetate)

• Product Name: Tert-butyl 2-amino-2-(2-methoxyphenyl)acetate
• CAS No: 2248267-45-8
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6213008
• PubChem ID: 137940994
• Update Time: 2025-06-11

Tert-butyl 2-amino-2-(2-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2248267-45-8
• EN300-6508445
• Tert-butyl 2-amino-2-(2-methoxyphenyl)acetate

• Inchi： 1S/C13H19NO3/c1-13(2,3)17-12(15)11(14)9-7-5-6-8-10(9)16-4/h5-8,11H,14H2,1-4H3
• InChI Key： BHRRFQFYWDZYQJ-UHFFFAOYSA-N
• SMILES： O(C(C(C1C=CC=CC=1OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.6Ų

Additional information on Tert-butyl 2-amino-2-(2-methoxyphenyl)acetate

Tert-butyl 2-amino-2-(2-methoxyphenyl)acetate (CAS No. 2248267-45-8): A Comprehensive Overview in Modern Chemical Biology

Tert-butyl 2-amino-2-(2-methoxyphenyl)acetate, identified by the Chemical Abstracts Service Number (CAS No.) 2248267-45-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its tert-butyl and amino functional groups alongside a 2-methoxyphenyl moiety, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of these functional groups makes it a valuable scaffold for the development of novel therapeutic agents, particularly in the realm of drug discovery and molecular pharmacology.

The structure of Tert-butyl 2-amino-2-(2-methoxyphenyl)acetate exhibits a chiral center, which is a critical feature for many biologically active molecules. The presence of the tert-butyl group enhances the lipophilicity of the compound, potentially improving its membrane permeability and bioavailability. This characteristic is particularly relevant in the design of small-molecule drugs that require efficient absorption and distribution within biological systems. Additionally, the amino group provides a site for further chemical modification, allowing for the synthesis of derivatives with tailored properties.

The 2-methoxyphenyl substituent contributes to the compound's aromaticity and may influence its interactions with biological targets. Phenolic compounds are well-documented for their diverse pharmacological effects, including anti-inflammatory, antioxidant, and antimicrobial properties. The methoxy group further modulates these interactions by introducing a slight electron-donating effect, which can enhance binding affinity to certain enzymes or receptors. This feature makes Tert-butyl 2-amino-2-(2-methoxyphenyl)acetate a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of bioactive molecules derived from aromatic scaffolds. The synthesis of Tert-butyl 2-amino-2-(2-methoxyphenyl)acetate has been optimized using advanced organic chemistry techniques, ensuring high yield and purity. Modern synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have enabled the precise construction of complex structures like this one. These advancements have not only improved the efficiency of synthesis but also opened new avenues for structural diversification.

One of the most compelling aspects of Tert-butyl 2-amino-2-(2-methoxyphenyl)acetate is its potential application in drug discovery. The compound's structural features suggest it may interact with various biological targets, including enzymes and receptors involved in metabolic pathways, neurodegenerative diseases, and cancer. Preliminary computational studies have indicated that this molecule may exhibit inhibitory activity against certain kinases and proteases, which are key players in disease pathogenesis. Such findings underscore its significance as a lead compound in therapeutic development.

Moreover, the pharmacokinetic properties of Tert-butyl 2-amino-2-(2-methoxyphenyl)acetate are under active investigation. Studies have shown that modifications to its structure can significantly impact its absorption, distribution, metabolism, and excretion (ADME) profiles. By fine-tuning functional groups such as the amino and methoxy substituents, researchers can optimize bioavailability and reduce potential side effects. This approach aligns with current trends in drug design aimed at achieving both efficacy and safety.

The chemical biology community has also explored Tert-butyl 2-amino-2-(2-methoxyphenyl)acetate as a tool for understanding biological mechanisms. Its interaction with specific proteins or nucleic acids can provide insights into cellular processes and disease mechanisms. For instance, derivatives of this compound have been used in enzyme inhibition studies to elucidate the roles of particular metabolic pathways. Such research not only advances our understanding of fundamental biology but also identifies new targets for therapeutic intervention.

Recent advancements in high-throughput screening (HTS) technologies have further accelerated the evaluation of compounds like Tert-butyl 2-amino-2-(2-methoxyphenyl)acetate. These platforms allow researchers to rapidly test thousands of molecules against various biological targets, identifying promising candidates for further investigation. The integration of HTS with computational modeling has enhanced the efficiency of drug discovery pipelines, making it possible to identify lead compounds more quickly than traditional methods.

The future directions for Tert-butyl 2-amino-2-(2-methoxyphenyl)acetate include its exploration as an intermediate in the synthesis of more complex bioactive molecules. By leveraging its versatile structure, researchers can develop libraries of derivatives with diverse pharmacological properties. Additionally, its potential as an antineoplastic agent is being scrutinized through preclinical studies aimed at evaluating its efficacy and safety profiles in animal models.

In conclusion,Tert-butyl 2-amino-2-(2-methoxyphenyl)acetate (CAS No. 2248267-45-8) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a valuable scaffold for drug development, with potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic methodologies,this compound will undoubtedly play an important role in shaping the future of medicine.